3-(4-fluorophenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one

• IUPAC Name: 3-(4-fluorophenyl)-7-(3-methylbut-2-enoxy)chromen-2-one
• InChI: InChI=1S/C20H17FO3/c1-13(2)9-10-23-17-8-5-15-11-18(20(22)24-19(15)12-17)14-3-6-16(21)7-4-14/h3-9,11-12H,10H2,1-2H3
• InChI Key: XVIIUIAFPSYZBF-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCOC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC=C(C=C3)F)C
• Molecular Formula: C20H17FO3
• Molecular Weight: 324.3 g/mol

Description

3-(4-fluorophenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one is a synthetic organic compound belonging to the class of chromen-2-ones This compound is characterized by the presence of a fluorophenyl group and a methylbutenyl ether substituent on the chromen-2-one core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-fluorophenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-fluorophenylboronic acid, 3-methylbut-2-en-1-ol, and a suitable chromen-2-one precursor.

Coupling Reaction: The 4-fluorophenylboronic acid is coupled with the chromen-2-one precursor using a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This step forms the 4-fluorophenyl-chromen-2-one intermediate.

Etherification: The intermediate is then subjected to etherification with 3-methylbut-2-en-1-ol under basic conditions to introduce the methylbutenyl ether group at the 7-position of the chromen-2-one core.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

3-(4-fluorophenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced products.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the fluorine atom.

Scientific Research Applications

3-(4-fluorophenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its unique structural features and biological activity.

Materials Science: It is explored for use in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Biological Research: The compound is used as a probe to study various biological processes and interactions at the molecular level.

Industrial Applications: It is investigated for its potential use in the synthesis of other valuable chemical intermediates and products.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The fluorophenyl group and the chromen-2-one core play crucial roles in its binding affinity and activity. The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their function and subsequent biological effects.

Comparison with Similar Compounds

Similar Compounds

1-Allyl-4-[(3-methyl-2-buten-1-yl)oxy]benzene: This compound shares the methylbutenyl ether group but has a different core structure.

tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate: This compound contains a fluorophenyl group but differs in its overall structure and functional groups.

Uniqueness

3-(4-fluorophenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one is unique due to its specific combination of a fluor